Cas no 518-44-5 (2-(3,6-Dihydroxy-9H-xanthen-9-yl)benzoic Acid)

• Product Name: 2-(3,6-Dihydroxy-9H-xanthen-9-yl)benzoic Acid
• CAS No: 518-44-5
• MF: C₂₀H₁₄O₅
• MW: 334.322165966034
• MDL: MFCD00046931
• CID: 935974
• PubChem ID: 87569839
• Update Time: 2025-06-14

2-(3,6-Dihydroxy-9H-xanthen-9-yl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,?o-(3,6-dihydroxyxanthen-9-yl)- (8CI)
• Fluorescin
• Fluorescin [Reagent for Oxydases and Peroxydases]
• 2-(3,6-dihydroxy-9H-xanthen-9-yl)benzoic acid
• Resorcinolphthali
• 4fab
• CHEMBL1232699
• CHEBI:42492
• AS-56221
• F0028
• T72559
• resorcinolphthalin
• Leucofluorescein
• CS-0077671
• Benzoic acid, 2(3,6dihydroxy9Hxanthen9yl)
• MFCD00046931
• ES5WQ31089
• AKOS028108560
• Q27096984
• UNII-ES5WQ31089
• 2-(3,6-dihydroxy-9H-xanthen-9-yl)-benzoic acid
• DB07764
• Benzoic acid, 2-(3,6-dihydroxy-9H-xanthen-9-yl)-
• DTXCID4041074
• 2-(3,6-Dihydroxy-9H-xanthen-9yl)-benzoic acid
• SCHEMBL27403
• 518-44-5
• 2(3,6Dihydroxyxanthen9yl)benzoic acid
• NS00020659
• 2-(3,6-Dihydroxyxanthen-9-yl)benzoic acid
• FLUORESCIN [MI]
• EINECS 208-252-5
• 2(3,6Dihydroxy9Hxanthen9yl)benzoic acid
• DTXSID1075430
• 2-(3,6-Dihydroxy-9H-xanthen-9-yl)benzoic Acid

• MDL： MFCD00046931
• Inchi： InChI=1S/C20H14O5/c21-11-5-7-15-17(9-11)25-18-10-12(22)6-8-16(18)19(15)13-3-1-2-4-14(13)20(23)24/h1-10,19,21-22H,(H,23,24)
• InChI Key： MURGITYSBWUQTI-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)C2C3=C(C=C(C=C3)O)OC4=C2C=CC(=C4)O)C(=O)O

Computed Properties

• Exact Mass: 334.08400
• Monoisotopic Mass: 334.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87A^2
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 3.7

Experimental Properties

• Color/Form: Light yellow powder
• Density: 1.2497 (rough estimate)
• Melting Point: 125-127°
• Boiling Point: 431.14°C (rough estimate)
• Flash Point: 201.9°C
• Refractive Index: 1.5000 (estimate)
• PSA: 86.99000
• LogP: 4.08190
• Merck: 4160
• Solubility: Almost insoluble in water
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

2-(3,6-Dihydroxy-9H-xanthen-9-yl)benzoic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans
• Other Chemical Reagents

Additional information on 2-(3,6-Dihydroxy-9H-xanthen-9-yl)benzoic Acid

Comprehensive Overview of 2-(3,6-Dihydroxy-9H-xanthen-9-yl)benzoic Acid (CAS No. 518-44-5)

2-(3,6-Dihydroxy-9H-xanthen-9-yl)benzoic Acid, with the CAS number 518-44-5, is a xanthene derivative that has garnered significant attention in both academic and industrial research. This compound, often referred to as a fluorescent probe precursor, is widely studied for its unique photophysical properties and potential applications in bioimaging, molecular sensing, and material science. Its structure, featuring a xanthene core and a benzoic acid moiety, makes it a versatile building block for synthesizing advanced functional materials.

In recent years, the demand for high-performance fluorescent dyes has surged, driven by advancements in life sciences and diagnostic technologies. Researchers are particularly interested in compounds like 2-(3,6-Dihydroxy-9H-xanthen-9-yl)benzoic Acid due to their ability to emit bright fluorescence under specific conditions. This property is crucial for applications such as cell tracking, protein labeling, and environmental monitoring. Moreover, the compound's water solubility and pH sensitivity further enhance its utility in biomedical research.

The synthesis of 2-(3,6-Dihydroxy-9H-xanthen-9-yl)benzoic Acid typically involves the condensation of resorcinol with phthalic anhydride, followed by selective functionalization. This process has been optimized to achieve high yields and purity, making the compound accessible for large-scale applications. Its chemical stability and compatibility with various solvents also contribute to its popularity in organic synthesis and nanotechnology.

One of the most exciting developments involving this compound is its role in the design of smart materials. For instance, it has been incorporated into pH-responsive hydrogels and light-emitting devices, where its fluorescence can be modulated by external stimuli. This aligns with the growing trend of sustainable technology and green chemistry, as researchers seek eco-friendly alternatives to traditional materials. Additionally, its potential use in solar cells and optoelectronic devices is being explored, further expanding its industrial relevance.

From a safety and regulatory perspective, 2-(3,6-Dihydroxy-9H-xanthen-9-yl)benzoic Acid is generally considered safe for laboratory use when handled according to standard protocols. However, users are advised to consult material safety data sheets (MSDS) and adhere to good laboratory practices (GLP) to minimize risks. Its non-toxic nature and biodegradability make it an attractive option for environmentally conscious applications.

In conclusion, 2-(3,6-Dihydroxy-9H-xanthen-9-yl)benzoic Acid (CAS No. 518-44-5) is a multifaceted compound with broad applications in research, industry, and technology. Its unique properties and adaptability position it as a key player in the development of next-generation fluorescent probes and functional materials. As scientific inquiry continues to evolve, this compound is likely to remain at the forefront of innovation in chemical and biological sciences.